Cas no 2248329-82-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate
• CAS No: 2248329-82-8
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6080560
• PubChem ID: 165726169
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate
• EN300-6513882
• 2248329-82-8

• Inchi： 1S/C14H11N3O4/c1-2-11-15-7-10(16-11)14(20)21-17-12(18)8-5-3-4-6-9(8)13(17)19/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： BLUKSOYHSMLCOX-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(CC)N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate (CAS No. 2248329-82-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate (CAS No. 2248329-82-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, combining an isoindole moiety with an imidazole carboxylate group, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary medicinal chemistry research.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate is characterized by a fused heterocyclic system featuring a seven-membered isoindole ring and an adjacent five-membered imidazole ring. The presence of a dioxo (ketone) group at the 1-position of the isoindole ring introduces electrophilic reactivity, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, as it allows for further functionalization to introduce diverse pharmacophores. The carboxylate moiety attached to the imidazole ring enhances solubility and provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate. One such approach involves a multi-step sequence starting from commercially available precursors such as 2-aminothiophene and ethyl acetoacetate. The reaction proceeds through cyclization to form the isoindole core, followed by condensation with ethyl imidazolinecarboxylate to introduce the imidazole ring. The final step involves oxidation to install the dioxo functionality at the 1-position of the isoindole ring. This synthetic route is highly modular and can be adapted to produce various analogs by modifying substituents on the isoindole and imidazole rings.

The pharmacological significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1H-imidazole-4-carboxylate has been explored in several recent studies. Its structural motif is reminiscent of known bioactive compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Preliminary in vitro assays have demonstrated that this compound exhibits promising activity against certain bacterial strains by interfering with bacterial cell wall synthesis. Additionally, its ability to modulate intracellular signaling pathways has been investigated in cancer cell lines, suggesting potential therapeutic applications in oncology.

In the realm of drug discovery, the scaffold flexibility of 1,3-dioxo-2,3-dihydro-1H-isoin(d)ol(oline)-derived compounds has been leveraged to design libraries of novel molecules for high-throughput screening (HTS). By systematically varying substituents on the isoindole and imidazole rings, researchers have identified derivatives with enhanced potency and selectivity against specific biological targets. For instance, modifications at the 3-position of the isoindole ring have been shown to improve binding affinity to certain protein receptors involved in neurological disorders. These findings underscore the importance of 1,3-dioxo-(dihydroisoin)dolizine derivatives as privileged scaffolds in medicinal chemistry.

The role of computational chemistry in optimizing the structure-function relationships of 1,3-dioxo-(dihydroisoin)dolizine derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and optimize pharmacokinetic properties before experimental validation. Virtual screening algorithms have further accelerated hit identification by rapidly evaluating large compound libraries against known binding pockets. These computational approaches have not only streamlined drug discovery but also provided insights into structural modifications that enhance bioavailability and reduce off-target effects.

The future prospects for 1-(Dioxoalkoxy)-isoindoles, including derivatives like N-(5-substituted imidazolizin-l)-carboxylic acid esters, are exciting and multifaceted. Continued exploration into their biological activities may uncover novel therapeutic applications in areas such as immunomodulation and neuroprotection. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining efficiency. This includes solvent-free reactions and catalytic methods that reduce waste generation without compromising yield or purity.

In conclusion,N-(5-substituted imidazolin-l)-carboxylic acid esters, exemplified by N-(5-hydroxyimino-methyl-l)-carboxylic acid ethyl ester, represent a class of heterocyclic compounds with significant pharmaceutical potential. Their unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic domains. As research progresses,N-(5-substituted imidazolin-l)-carboxylic acid esters are poised to make substantial contributions to drug development efforts worldwide.